Cas no 29878-26-0 (Octanediimidic acid,1,8-dimethyl ester)

• Product name: Octanediimidic acid,1,8-dimethyl ester
• CAS No: 29878-26-0
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 265929
• PubChem ID: 34750

Octanediimidic acid,1,8-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanediimidic acid,1,8-dimethyl ester
• dimethyl octanediimidate
• Bismethyl suberimidate
• LogP
• Methyl 8-imino-8-methoxyoctanoate
• octanoic acid, 8-imino-8-methoxy-, methyl ester
• dimethylsuberimidate
• Dimethyl octanediimidoate #
• Dimethyl octanebis(imidate)
• OCTANEDIIMIDIC ACID, 1,8-DIMETHYL ESTER
• X85GK42ZU9
• Octanediimidic acid, dimethyl ester
• AKOS005173945
• 29878-26-0
• NS00087362
• UNII-X85GK42ZU9
• dimethyl octanebis(imidoate) dihydrochloride
• DIMETHYL SUBERIMIDATE
• SCHEMBL44286

• MDL： MFCD00465576
• Inchi： InChI=1S/C10H20N2O2/c1-13-9(11)7-5-3-4-6-8-10(12)14-2/h11-12H,3-8H2,1-2H3
• InChI Key： FRTGEIHSCHXMTI-UHFFFAOYSA-N
• SMILES： COC(=N)CCCCCCC(=N)OC

Computed Properties

• Exact Mass: 201.13657
• Monoisotopic Mass: 200.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.2A^2

Experimental Properties

• Density: 1
• Boiling Point: 247.4°Cat760mmHg
• Flash Point: 103.4°C
• Refractive Index: 1.453
• PSA: 59.38